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Compound of Interest

Compound Name: Palmitic acid-d2-3

Cat. No.: B1458946 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and commercial

availability of Palmitic acid-d2-3, also known as 3,3-dideuteriohexadecanoic acid. This

isotopically labeled fatty acid is a valuable tool in metabolic research, drug development, and

various analytical applications where precise tracking of palmitic acid is required.

Introduction
Palmitic acid (hexadecanoic acid) is the most common saturated fatty acid in animals and

plants and plays a central role in numerous biological processes. The selective incorporation of

deuterium at the C-3 (beta) position creates a stable, non-radioactive tracer that can be

distinguished from its endogenous, non-labeled counterpart by mass spectrometry and other

analytical techniques. This allows for detailed investigation of fatty acid metabolism, uptake,

and incorporation into complex lipids without altering the fundamental biochemical properties of

the molecule.

Synthesis of Palmitic Acid-d2-3
The synthesis of Palmitic acid-d2-3 is not a trivial process and is typically achieved through

specialized chemical methods that allow for regioselective deuteration. While various methods

for deuteration of fatty acids exist, achieving specific labeling at the beta-position requires a

targeted approach. A plausible and effective method is the palladium-catalyzed β-C(sp³)–H
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deuteration of the parent carboxylic acid. This approach offers high regioselectivity and can be

applied to a range of aliphatic acids.

Experimental Protocol: Palladium-Catalyzed β-C(sp³)–H
Deuteration
This protocol is adapted from established methods for the late-stage deuteration of carboxylic

acids.

Objective: To selectively introduce two deuterium atoms at the C-3 position of palmitic acid.

Reaction Scheme:
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Caption: Palladium-catalyzed β-C(sp³)–H deuteration workflow for Palmitic acid-d2-3.

Materials and Reagents:

Reagent/Material Molar Ratio Notes

Palmitic Acid 1.0 equiv Starting material

Palladium(II) Acetate

(Pd(OAc)₂)
0.05 - 0.1 equiv Catalyst

Ethylenediamine-based Ligand 0.1 - 0.2 equiv Directing group

Deuterated Solvent -
Deuterium source (e.g., D₂O,

HFIP-d₂)

Base (e.g., K₂CO₃) 2.0 - 3.0 equiv
Optional, depending on

specific protocol

Anhydrous Solvent - e.g., Toluene, Dioxane

Procedure:

Reaction Setup: In a dry reaction vessel under an inert atmosphere (e.g., argon or nitrogen),

combine palmitic acid, palladium(II) acetate, and the ethylenediamine-based ligand.

Solvent Addition: Add the anhydrous organic solvent followed by the deuterated solvent,

which serves as the deuterium source.

Reaction Conditions: If a base is required by the specific ligand system, it is added at this

stage. The reaction mixture is then heated to the specified temperature (typically between

80-120 °C) and stirred for a prolonged period (24-72 hours) to allow for the C-H activation

and deuterium exchange to occur.

Monitoring the Reaction: The progress of the reaction can be monitored by taking small

aliquots and analyzing them by GC-MS or ¹H NMR to determine the extent of deuteration.
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Workup: After the reaction is complete, the mixture is cooled to room temperature. An

aqueous workup is performed, typically by adding a dilute acid (e.g., 1 M HCl) to quench the

reaction and protonate the carboxylate. The product is then extracted into an organic solvent

(e.g., ethyl acetate, diethyl ether).

Purification: The combined organic extracts are dried over an anhydrous salt (e.g., Na₂SO₄

or MgSO₄), filtered, and the solvent is removed under reduced pressure. The crude product

is then purified, typically by column chromatography on silica gel, to yield the pure Palmitic
acid-d2-3.

Analysis: The final product should be analyzed by high-resolution mass spectrometry to

confirm the mass increase corresponding to the incorporation of two deuterium atoms and by

¹H and ²H NMR spectroscopy to confirm the position of the deuterium labels.

Commercial Availability
As of late 2025, Palmitic acid-d2-3 (CAS No. 83293-32-7) is not readily available as a stock

item from major chemical suppliers. However, several companies specialize in the custom

synthesis of isotopically labeled compounds and are equipped to produce Palmitic acid-d2-3
on request.

Potential Custom Synthesis Providers:

BOC Sciences: Offers custom isotope labeling services for a wide range of fatty acids and

lipids, including deuteration.[1]

MedChemExpress (MCE): Provides custom synthesis of stable isotope-labeled compounds

and has a portfolio of labeled fatty acids.[2][3]

Cambridge Isotope Laboratories, Inc. (CIL): A leading supplier of stable isotopes and stable

isotope-labeled compounds, offering a diverse library of labeled fatty acids and custom

synthesis services.[4]

Alfa Chemistry: Offers various stable isotope-labeled lipids and provides custom synthesis

services for products not in their catalog.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1458946?utm_src=pdf-body
https://www.benchchem.com/product/b1458946?utm_src=pdf-body
https://www.benchchem.com/product/b1458946?utm_src=pdf-body
https://www.benchchem.com/product/b1458946?utm_src=pdf-body
https://isotope.bocsci.com/products/labelled-fatty-acids-lipids-3834.html
https://www.medchemexpress.com/isotope-compound/isotope-labeled-fatty-acids.html
https://www.medchemexpress.com/isotope-compound/custom-services.html
https://isotope.com/fatty-acids-lipids/
https://isotope-science.alfa-chemistry.com/isotope-labeled-lipids.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1458946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Moravek, Inc.: Specializes in the custom manufacturing of stable-labeled compounds for

research.[6]

Researchers seeking to procure Palmitic acid-d2-3 should contact these or similar companies

with their specific requirements, including desired purity and quantity, to obtain a quote for

custom synthesis.

Signaling Pathways and Logical Relationships
The primary utility of Palmitic acid-d2-3 is as a tracer in metabolic studies. The logical

workflow for such an experiment is outlined below.
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Caption: Experimental workflow for a metabolic study using Palmitic acid-d2-3.

This workflow illustrates how the deuterated fatty acid is introduced into a biological system,

processed through metabolic pathways, and subsequently detected and quantified to provide
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insights into its metabolic fate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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